methyl ((S)-1-((S)-2-(5-(4'-glycyl-[1,1'-biphenyl]-4-yl)-1H-imidazol-2-yl)pyrrolidin-1-yl)-3-methyl-1-oxobutan-2-yl)carbamate

• Molecular Formula: C28H33N5O4
• Molecular Weight: 503.6 g/mol
• IUPAC Name: methyl N-[(2S)-1-[(2S)-2-[5-[4-[4-(2-aminoacetyl)phenyl]phenyl]-1H-imidazol-2-yl]pyrrolidin-1-yl]-3-methyl-1-oxobutan-2-yl]carbamate
• InChI: InChI=1S/C28H33N5O4/c1-17(2)25(32-28(36)37-3)27(35)33-14-4-5-23(33)26-30-16-22(31-26)20-10-6-18(7-11-20)19-8-12-21(13-9-19)24(34)15-29/h6-13,16-17,23,25H,4-5,14-15,29H2,1-3H3,(H,30,31)(H,32,36)/t23-,25-/m0/s1
• InChI Key: LSAFQXRXYIGODB-ZCYQVOJMSA-N
• Isomeric SMILES: CC(C)[C@@H](C(=O)N1CCC[C@H]1C2=NC=C(N2)C3=CC=C(C=C3)C4=CC=C(C=C4)C(=O)CN)NC(=O)OC
• Canonical SMILES: CC(C)C(C(=O)N1CCCC1C2=NC=C(N2)C3=CC=C(C=C3)C4=CC=C(C=C4)C(=O)CN)NC(=O)OC

Description

Methyl ((S)-1-((S)-2-(5-(4'-glycyl-[1,1'-biphenyl]-4-yl)-1H-imidazol-2-yl)pyrrolidin-1-yl)-3-methyl-1-oxobutan-2-yl)carbamate is a useful research compound. Its molecular formula is C28H33N5O4 and its molecular weight is 503.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

[1-(2-{5-[4′-(2-Amino-acetyl)-biphenyl-4-yl]-1H-imidazol-2-yl}-pyrrolidine-1-carbonyl)-2-methyl-propyl]-carbamic acid methyl ester was prepared using method 804 substituting [1-(2-{5-[4′-(2-tert-butoxycarbonylamino-acetyl)-biphenyl-4-yl]-1H-imidazol-2-yl}-pyrrolidine-1-carbonyl)-2-methyl-propyl]-carbamic acid methyl ester for {1-[5-(4′-{2-[1-(2-methoxycarbonylamino-3-methyl-butyryl)-pyrrolidin-2-yl]-3H-imidazol-4-yl}-biphenyl-4-yl)-1H-imidazol-2-ylmethyl]-2-oxo-piperidin-3-yl}-carbamic acid tert-butyl ester. C28H33N5O4 calculated 503.3 observed [M+1]+ 504.2; rt=1.42 min.